Cas no 2229540-87-6 (2-(2-ethynylphenyl)-2-methylpropanenitrile)

• Product Name: 2-(2-ethynylphenyl)-2-methylpropanenitrile
• CAS No: 2229540-87-6
• MF: C₁₂H₁₁N
• MW: 169.222442865372
• CID: 5924174
• PubChem ID: 165756441
• Update Time: 2025-10-18

2-(2-ethynylphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethynylphenyl)-2-methylpropanenitrile
• 2229540-87-6
• EN300-1814071

• Inchi： 1S/C12H11N/c1-4-10-7-5-6-8-11(10)12(2,3)9-13/h1,5-8H,2-3H3
• InChI Key： YMCVNVCZDPXYTK-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)C1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 169.089149355g/mol
• Monoisotopic Mass: 169.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(2-ethynylphenyl)-2-methylpropanenitrile

Introduction to 2-(2-ethynylphenyl)-2-methylpropanenitrile (CAS No. 2229540-87-6)

2-(2-ethynylphenyl)-2-methylpropanenitrile, with the CAS number 2229540-87-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its distinctive functional groups, which include a cyano group, a methyl group, and an ethynylphenyl moiety. These features contribute to its reactivity and stability, making it a valuable building block in the synthesis of more complex molecules.

The chemical formula of 2-(2-ethynylphenyl)-2-methylpropanenitrile is C₁₁H₁₁N, and it has a molecular weight of approximately 153.20 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as acetylene and benzene derivatives. The synthesis process often involves palladium-catalyzed cross-coupling reactions, which are known for their high efficiency and selectivity in forming carbon-carbon bonds.

In the context of pharmaceutical research, 2-(2-ethynylphenyl)-2-methylpropanenitrile has shown promise as an intermediate in the development of novel drugs. Its cyano group can be readily converted into various functional groups, such as carboxylic acids, amides, and esters, which are common in many biologically active molecules. Recent studies have explored the use of this compound in the synthesis of potential anti-cancer agents and anti-inflammatory drugs. For instance, researchers at the University of California have reported the successful synthesis of a series of 2-(2-ethynylphenyl)-2-methylpropanenitrile-derived compounds that exhibit potent cytotoxic activity against several cancer cell lines.

Beyond pharmaceutical applications, 2-(2-ethynylphenyl)-2-methylpropanenitrile has also found use in materials science. Its unique combination of functional groups makes it an excellent candidate for the preparation of advanced polymers and materials with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have utilized this compound as a monomer in the synthesis of conjugated polymers with enhanced electronic and optical properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The physical properties of 2-(2-ethynylphenyl)-2-methylpropanenitrile are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 180°C under reduced pressure. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol, which facilitates its use in various synthetic protocols. Its stability under different reaction conditions makes it suitable for large-scale production and industrial applications.

Safety considerations are an important aspect when handling any chemical compound. While 2-(2-ethynylphenyl)-2-methylpropanenitrile is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a well-ventilated area away from sources of heat or ignition.

In conclusion, 2-(2-ethynylphenyl)-2-methylpropanenitrile (CAS No. 2229540-87-6) is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working on the development of new drugs, advanced materials, and other innovative applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on science and technology.